GN44028

• CAS No.: 1421448-26-1
• Product Name: GN44028
• Molecular Formula: C18H15N3O2
• Molecular Weight: 305.337
• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,4-dihydroindeno[1,2-c]pyrazol-3-amine
• Standard InChI: InChI=1S/C18H15N3O2/c1-2-4-13-11(3-1)9-14-17(13)20-21-18(14)19-12-5-6-15-16(10-12)23-8-7-22-15/h1-6,10H,7-9H2,(H2,19,20,21)
• Standard InChIKey: CGZKSZVSWAAUHE-UHFFFAOYSA-N
• SMILES: C1COC2=C(O1)C=CC(=C2)NC3=NNC4=C3CC5=CC=CC=C54
• Appearance: Solid powder
• Description: GN44028 inhibits HIF-1α. GN44028 surpresses HIF-1α transcriptional activity without affecting both HIF-1α protein accumulation and HIF-1α/HIF-1β heterodimerization in nuclei under the hypoxic conditions, suggesting that GN44028 probably affectes the transcriptional pathway induced by the HIF-1α/HIF-1β heterodimer.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: GN44028; GN 44028; GN-44028
• Reference: 1: Hidemitsu Minegishi, Shinji Fukashiro, Hyun Seung Ban, and Hiroyuki Nakamura. Discovery of Indenopyrazoles as a New Class of Hypoxia Inducible Factor (HIF)-1 Inhibitors. Department of Chemistry, Faculty of Science, Gakushuin University, Mejiro, Toshima-ku, Tokyo 171-8588, Japan. ACS Med. Chem. Lett., 2013, 4 (2), pp 297–301 DOI: 10.1021/ml3004632 Publication Date (Web): January 27, 2013.
• PubChem Compound: 71625259
• Last Modified: Nov 11 2021